Cas no 59937-28-9 (Malotilate)

• Product Name: Malotilate
• CAS No: 59937-28-9
• MF: C₁₂H₁₆O₄S₂
• MW: 288.383041381836
• MDL: MFCD00867646
• CID: 57503
• PubChem ID: 253662468
• Update Time: 2025-08-05

Malotilate Chemical and Physical Properties

Names and Identifiers

• Malotilate
• dipropan-2-yl 2-(1,3-dithiol-2-ylidene)propanedioate
• MALOTILATUM
• NKK 105
• CL-1500
• Diisopropyl 1,3-dithiol-2-ylidenemalonate
• EINECS 261-987-3
• Kantec
• Malotilato [INN-Spanish]
• Malotilatum [INN-Latin]
• Diisopropyl (1,3-Dithiol-2-ylidene)malonate
• (1,3-Dithiol-2-ylidene)malonic Acid Diisopropyl Ester
• 1,3-Dithiol-2-ylidenepropanedioic acid bis(1-methylethyl) ester
• Malotilate [USAN:INN:JAN]
• Diisopropyl-1,3-dithiol-2-ylidenemalonate
• RV59PND975
• YPIQVCUJEKAZCP-UHFFFAOYSA-N
• Diisopropyl 2-(1,3-dithiol-2-ylidene)malonate
• Diisopropyl 1,3-dithiole-delta(sup 2,alpha)-malonate
• 1,3-Dithiol-2-ylidenepropanedioic ac
• AS-11770
• MFCD00867646
• CAS-59937-28-9
• M2674
• DTXCID5026463
• Tractal
• BRD-K97884852-001-02-1
• NKK-105
• DTXSID7046463
• Malotilato
• NCGC00164588-03
• Malotilate (JAN/USAN/INN)
• 1,3-bis(propan-2-yl) 2-(2H-1,3-dithiol-2-ylidene)propanedioate
• Propanedioic acid, 1,3-dithiol-2-ylidene-, bis(1-methylethyl) ester
• NCGC00164588-02
• F10956
• PROPANEDIOIC ACID, 2-(1,3-DITHIOL-2-YLIDENE)-, 1,3-BIS(1-METHYLETHYL) ESTER
• HMS3654I08
• AB01566806_01
• NCGC00164588-01
• MALOTILATE [JAN]
• HY-A0060
• CS-1594
• MALOTILATE [MI]
• MALONIC ACID, (1,3-DITHIOL-2-YLIDENE)-, DIISOPROPYL ESTER
• Tox21 112214
• BCP01805
• Q6744548
• Malotilate- Bio-X
• BM164653
• Bis(1-methylethyl) 1,3-dithiol-2-ylidenepropanedioate
• AMY39997
• FT-0601567
• AKOS025119303
• CCG-267362
• CHEMBL1697754
• 59937-28-9
• Tox21_112214_1
• UNII-RV59PND975
• SW219173-1
• A869087
• SCHEMBL635496
• Kantec (TN)
• D01770
• MALOTILATE [INN]
• s1137
• MALOTILATE [MART.]
• BCP9000892
• MALOTILATE [WHO-DD]
• CHEBI:31798
• MALOTILATE [USAN]
• NS00055095
• Tox21_112214
• 1,3-Dithiol-2-ylidenepropanedioic acid, bis(1-methylethyl) ester
• SMR002530051
• Hepation
• MLS006010037
• DA-3857
• GLXC-04578
• SBI-0654005.0001
• BRD-K97884852-001-05-4

• MDL： MFCD00867646
• Inchi： 1S/C12H16O4S2/c1-7(2)15-10(13)9(11(14)16-8(3)4)12-17-5-6-18-12/h5-8H,1-4H3
• InChI Key： YPIQVCUJEKAZCP-UHFFFAOYSA-N
• SMILES： S1C=CS/C/1=C(\C(=O)OC(C)C)/C(=O)OC(C)C

Computed Properties

• Exact Mass: 288.04900
• Monoisotopic Mass: 288.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Pale yellow crystals
• Density: 1.3727 (rough estimate)
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 321.5°C at 760 mmHg
• Flash Point: 138.7±15.9 °C
• Refractive Index: 1.4950 (estimate)
• Solubility: Soluble in DMSO (58 mg/ml at 25 °C), water (<1 mg/ml at 25 °C), and ethanol (58 mg/ml at 25 °C).
• PSA: 103.20000
• LogP: 3.05240
• Merck: 5712
• Solubility: Soluble in benzene \ cyclohexane \ n-hexane or ether

Malotilate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Safety Instruction： S26; S36/37/39
• RTECS：OO0970000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Other Chemical Reagents

Additional information on Malotilate

Malotilate: A Comprehensive Overview

Malotilate, also known by its CAS number 59937-28-9, is a compound that has garnered significant attention in recent years due to its unique properties and applications. This compound, often referred to as Malotilate, has been extensively studied for its potential in various industries, including agriculture and environmental science. The name Malotilate itself is derived from its chemical structure, which includes a methyl group attached to a terephthalic acid derivative. This structure contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of Malotilate in the development of advanced materials. Researchers have explored its role in creating high-performance polymers and composites, which are increasingly being used in aerospace and automotive industries. The ability of Malotilate to form strong intermolecular bonds has been a focal point of these investigations, making it a promising candidate for applications requiring durability and resistance to environmental factors.

In the agricultural sector, Malotilate has been studied for its potential as a soil conditioner. By improving soil structure and enhancing water retention, it can significantly contribute to sustainable farming practices. Recent experiments have shown that incorporating Malotilate into agricultural soils can lead to better crop yields and reduced water usage, aligning with global efforts to promote eco-friendly agriculture.

The synthesis of Malotilate involves a multi-step process that requires precise control over reaction conditions. Scientists have developed innovative methods to optimize this synthesis, ensuring higher yields and better purity. These advancements have made Malotilate more accessible for commercial applications, further driving research into its potential uses.

One of the most intriguing aspects of Malotilate is its biodegradability. Unlike many synthetic compounds that persist in the environment for years, Malotilate breaks down relatively quickly under natural conditions. This property makes it an attractive option for industries seeking environmentally friendly alternatives to traditional chemicals.

Recent breakthroughs in nanotechnology have also brought Malotilate into the spotlight. Researchers have discovered that nanoparticles of this compound can enhance the efficiency of solar cells by improving light absorption and charge transport. This application holds immense potential for advancing renewable energy technologies and reducing reliance on fossil fuels.

The versatility of Malotilate extends to its use in pharmaceuticals. Studies are underway to explore its potential as a drug delivery agent. Its ability to encapsulate and release drugs at controlled rates could revolutionize how medications are administered, offering improved patient outcomes and reduced side effects.

As interest in green chemistry grows, Malotitate continues to be a subject of intense research. Its compatibility with eco-friendly manufacturing processes makes it an ideal candidate for sustainable chemical production. By leveraging the unique properties of Malotitate, scientists are paving the way for a new generation of environmentally responsible products.

In conclusion, Malotitate (CAS No: 59937-28-9) is a compound with vast potential across multiple industries. From enhancing material performance to promoting sustainable agriculture and advancing renewable energy technologies, its applications are both diverse and impactful. As research into this fascinating compound continues, we can expect even more innovative uses that contribute to solving some of the world's most pressing challenges.